Advanced driver assistance systems are an important step on the way towards the autonomous driving. However, there are new challenges in the release of increasingly complex systems. For the testing of those systems many test kilometers are necessary to represent sufficient diversity. Hence, the virtual testing of driver assistance systems brings new opportunities. In virtual environments, it is possible to run a much higher distance in a short time. Simultaneously, the complexity of the environment and the test scenarios are individually adjustable. It is possible to test scenarios that are not feasible in a real environment due to a risk of injury. A big challenge is the physical correct implementation of real vehicles and their components into the Virtual Reality. To enable a realistic virtual testing the vehicles surrounding sensors need to be modeled adequately. Thus, this paper presents an approach for the implementation of a Lidar model into a Virtual Reality. A physical Lidar model is combined with a real-time capable vehicle dynamics model to investigate the influence of vehicle movements to the sensor measurements. The models are implemented into a highly realistic virtual city environment. Finally, a test campaign shows the influence of the Lidars physics and the vehicle dynamics on the detection results.

Accurate traffic flow forecasting is a prerequisite guarantee for the realization of intelligent transportation. Due to the complex time and space features of traffic flow, its forecasting has always been a research hotspot in this field. Aiming at the difficulty of capturing and modelling the temporal and spatial correlation and dynamic features of traffic flow, this paper proposes a novel graph convolutional network traffic flow forecasting model (STAGCN) based on the temporal and spatial attention mechanism. STAGCN model is mainly composed of three modules: Spatio-temporal Attention (STA-Block), Graph Convolutional Network (GCN) and Standard Convolutional Network (CN), model the periodicity, spatial correlation and time dependence of traffic flow respectively. STA-Block module models the spatio-temporal correlation between different time steps through the spatio-temporal attention mechanism and gating fusion mechanism, and uses GCN and CN to capture the spatial and temporal features of traffic flow respectively. Finally, the output of the three components is predicted through a gated fusion mechanism. A large number of experiments have been conducted on two data sets of PeMS. The experimental results demonstrate that compared with the baseline method, the STAGCN model proposed in this paper has better forecasting performance.

The possibility of a passively regenerated partial CDPF is investigated to reduce PM emitted from in-use agricultural machinery. A typical partial CDPF does not have high filtering efficiency because some open channels exist in the filter; these prevent damage to the filter during a process of filter regeneration. A ceramic monolith-type partial CDPF that has some open channels on the outlet surface is considered in this study. This study compares the PM reduction performance and passive regeneration characteristics of three partial CDPFs and a full CDPF used with an agricultural tractor diesel engine. The results show that the PM reduction efficiency of the partial CDPFs was 67 ∼ 81 % when assessed according to ISO 8178-C1 (8 mode). It is also shown that a larger volume of a partial CDPF improves its passive regeneration characteristic. From the experimental results of the balance point temperature (BPT) tests and the exhaust gas temperatures obtained from real operation of diesel tractor, this study confirms that the continuous passive regeneration of a partial CDPF is possible with bigger margin of safety in long-time operation at low temperature conditions compared with a full CDPF.

The tire building process is a key part of tire manufacturing, serving as a bridge between the construction design and the finished tire, and the bladder is the core component to complete the shaping process. With the help of finite element method, the tire building process can be effectively reproduced, which help to carry out targeted problem solving and solution design. In this paper, the numerical simulation method is used to study the 205/55R16 radial tire building process, and the reliability of the simulation method is verified by comparing simulated green tire and its test section; then the shaping simulation model incorporating the bladder is established and compared with the finished tire parts to illustrate the reliability; On this basis, the influence of bladder parameters was analyzed by orthogonal design of experiment and simulated annealing optimization algorithm, the sensitivity of different parameters was obtained, the bladder parameters were optimized; compared with the bladder with original parameters, the optimized bladder effectively reduced the stress by 44.67 % and 55.54 %, while significantly improving the contact force between the bladders and the green tire. The results of the study provide a good methodological basis and theoretical guidance for tire design, manufacturing and bladder optimization.

A new friction measurement system was developed to investigate piston ring friction in detail based on the floating liner method. Unlike the conventional floating liner experiments, an extended piston was adopted for the conventional crank-piston system to minimize friction from a piston lateral motion. The interaction between piston skirt and liner caused by piston thrust force can be excluded with the new measurement system. Therefore, a parametric study for the only piston ring friction can be possible. In this study, the experiments were conducted under both motoring and firing conditions. The oil temperature was changed to observe the effect of the oil viscosity on the piston ring friction. The friction data showed good agreement with the Stribeck curve for the engine speed, in-cylinder pressure, and oil temperature changes.

Tire contour design theory has always been studied because of its significant effect on tire performance. Based on the new non-natural equilibrium contour theory, the influence of belt pressure share ratio on the carcass contour is studied. The type of 385/65R22.5 all-steel radial tire was chosen as the research object and the finite element analysis technique was adopted to calculate the belt pressure share ratio. The results show that with the increase of the belt pressure share ratio, the clamping effect of belt layer on the carcass is strengthened, the curvature of tire crown in carcass contour increases and the crown curve tends to be rounded. The influence of belt pressure share ratio on wear, footprint, rolling resistance and grip performance was also explored with the finite element technology. It turned out that with the increase of the belt pressure share ratio, the tire wear increased, rolling resistance reduced, grip performance enhanced.

This paper introduces a design and analysis method of the intelligent multiple-vehicle system (IMVS) based on preview control in the environment of the vehicle to vehicle (V2V). Considering the time delay, the vehicle longitudinal dynamics system is constructed. The information flow between vehicles in the platoon is realized by the onboard sensors and V2V. Based on the actual data sampling and processing, the cooperative optimal preview control problem of the vehicle platoon stability system is discretized. The error is used as a term of the state vector to expand, and the original problem is transformed into an augmented global optimal control problem. The existence and stability of the controller solution are analyzed. The asymptotically stable optimal control law is obtained by using the state augmented matrix, and the global optimal preview controller of original platoon stability is obtained. The simulation results verify the effectiveness of the designed controller. The following error decreases with the increase of the preview step, which ensures the stability of the platoon. From the first follower to the tenth one, the average spacing error decreases by 92.9 %, and the average following error of velocity decreases from 3.97 to 1.56 %.

In this study, exhaust gas emissions are predicted using long short-term memory (LSTM) algorithm and minimum engine data, such as intake air temperature, emission gas temperature, and injection timing. Unlike existing modeling analysis methods, deep learning does not require various vehicle specifications and data, and the correlation between the measured data is derived by itself; therefore, it can serve as a virtual emission sensor. As it is difficult to analyze the correlation between the deep learning and test data from actual road cars because of the complex environment, an experimental single-cylinder diesel engine is used in this study. The intake air temperature is varied from 0 °C to 100 °C, and the injection timing is varied for nitrogen oxide measurement. Consequently, nitrogen oxide is successfully predicted with a high correlation R2 of 0.994 using minimal engine data.

This study attempts to clarify the characteristics of light-duty truck collision accidents involving pedestrians during right-turn maneuvers by analyzing actual pedestrian accident data in Japan. Evidence differences were observed between the daytime and nighttime. The number of injured and fatal pedestrians during the day was larger than that during the night. The rate of vehicle travel velocity ≤ 10 km/h in the daytime (47.0 %) was significantly higher than that in the nighttime (39.2 %), whereas the rate of vehicle travel velocity ≤ 20 km/h in the nighttime (52.7 %) was significantly higher than that in the daytime (46.9 %). The highest rate in the daytime was presented for the age group of 13 ∼ 64 years in minor injuries (54.1 %) and for those 75 years or older in serious injuries (47.5 %) and fatalities (64.3 %). For pedestrian crossing directions on the crosswalk, the pedestrian crossing from the forward left-side corner to the right-side corner exhibited the highest percentage in the daytime (39.2 %), and the opposite direction of crossing from the right-side corner to the forward left-side corner exhibited the highest percentage in the nighttime (39.6 %). The characteristics obtained in this study will contribute to the development and evaluation of advanced safety systems that are specialized for right-turning maneuvers of light-duty trucks.

In order to solve the problem of the large moment of inertia of the existing rotating electromagnetic shock absorber for armored vehicles, a new lightweight rotor adaptive electromagnetic shock absorber (LR-AESA) is proposed in this paper. The LR-AESA consists of the left and right symmetrically distributed stators, a rotor in the middle and excitation coils. Secondly, based on the equivalent magnetic circuit method (EMC) and the Ampere loop theorem, and the interaction of the reaction magnetic fields between adjacent eddy current rings and the nonlinear effect of the interaction between the eddy current field and the original magnetic field are further considered, the air gap magnetic field distribution of the LR-AESA of the 10# steel rotor and the copper rotor at different speeds is derived, and the analytical expression of the damping torque is obtained. Finally, the validity of the analytical model was verified by comparison with results from the 3-D finite element method (FEM). The results show that the LR-AESA of the two material rotors can meet the requirements of technical indicators, but in the full speed section (200 ∼ 2000 rpm), the copper rotor has the advantage of a wider range of the damping torque adjustment.